
alpha-D-Glucopyranose, pentaacetate molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
alpha-D-Glucopyranose,

pentaacetate

Cat. No.: B1139843 Get Quote

An In-depth Technical Guide to α-D-
Glucopyranose Pentaacetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of α-D-

Glucopyranose pentaacetate, including its molecular weight and formula. It also details an

experimental protocol for its synthesis and characterization, targeting professionals in research

and drug development.

Quantitative Data Summary
The key quantitative properties of α-D-Glucopyranose pentaacetate are summarized in the

table below for easy reference and comparison.
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Property Value References

Molecular Formula C₁₆H₂₂O₁₁ [1][2][3][4][5]

Molecular Weight 390.34 g/mol [1][3][4][5]

CAS Number 604-68-2 [2][3][4]

Melting Point 109 - 114 °C [4]

Optical Rotation [α]D²⁰ = 99 - 104° [4]

Appearance White to almost white powder [4]

Experimental Protocols
This section details a common experimental procedure for the synthesis of α-D-Glucopyranose

pentaacetate.

2.1. Synthesis of α-D-Glucopyranose Pentaacetate via Acetic Anhydride

This protocol is a common method for the acetylation of D-glucose.

Materials:

D-glucose

Acetic anhydride

Perchloric acid (70%)

Ice water

Ethanol

Procedure:

In a conical flask, combine D-glucose with 10 ml of acetic anhydride.
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With constant swirling, add 0.7 ml of 70% perchloric acid dropwise using a pipette. Ensure

the temperature does not exceed 35 °C.[6]

Allow the mixture to stand at room temperature for 30 minutes.[6]

Pour the reaction mixture into a beaker containing ice water.

Stir the mixture vigorously to facilitate the formation of the product.

Filter the resulting solid product and wash it thoroughly with cold water.[6]

Dry the solid and recrystallize it from hot ethanol to obtain pure α-D-Glucopyranose

pentaacetate.[6]

Logical Relationship Diagram
The following diagram illustrates the logical connection between the chemical compound, its

elemental composition (formula), and its calculated mass (molecular weight).
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Caption: Logical flow from compound name to its formula and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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